4alpha-Hydroxymethyl-5alpha-cholesta-8,24-dien-3beta-ol

• Molecular Formula: C28H46O2
• Molecular Weight: 414.7 g/mol
• IUPAC Name: (3S,4R,5S,10S,13R,14R,17R)-4-(hydroxymethyl)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• InChI: InChI=1S/C28H46O2/c1-18(2)7-6-8-19(3)22-11-12-23-20-9-10-24-21(17-29)26(30)14-16-28(24,5)25(20)13-15-27(22,23)4/h7,19,21-24,26,29-30H,6,8-17H2,1-5H3/t19-,21+,22-,23+,24+,26+,27-,28+/m1/s1
• InChI Key: ORZKEIGPXNMCHC-NUESBDPTSA-N
• Isomeric SMILES: C[C@H](CCC=C(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2CC[C@@H]4[C@@]3(CC[C@@H]([C@H]4CO)O)C)C
• Canonical SMILES: CC(CCC=C(C)C)C1CCC2C1(CCC3=C2CCC4C3(CCC(C4CO)O)C)C

Description

elongs to the class of organic compounds known as cholesterols and derivatives. Cholesterols and derivatives are compounds containing a 3-hydroxylated cholestane core. Thus, is considered to be a sterol lipid molecule. is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. has been found throughout all human tissues, and has also been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans.
4alpha-hydroxymethylzymosterol is a 4-hydroxymethylzymosterol in which the hydroxymethyl group at position 4 has alpha-configuration. It derives from a 4alpha-methylzymosterol.

Scientific Research Applications

Biological Role and Mechanism of Action

3alpha-Hydroxysteroid Dehydrogenase in Animal and Human Tissues : This review focuses on 3alpha-hydroxysteroid dehydrogenase (3alpha-HSD) and its role in regulating the concentration of effector androgen, which might relate to the understanding of compounds like 4alpha-Hydroxymethyl-5alpha-cholesta-8,24-dien-3beta-ol in steroid action mechanisms. The proposed scheme in the mechanism of steroid action suggests 3alpha-HSD's role in switching androgen, progestin, and glucocorticosteroid genomic activity to non-genomic activity, which could provide insight into the biological processes involving similar compounds (Degtiar & Kushlinsky, 2001).

Synthesis and Application in Renewable Resources

Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals : The review discusses the use of renewable carbon sources for the production of polymers, biofuels, chemicals, and monomers. It focuses on the Diels-Alder reaction's importance in green chemistry, which could be relevant for synthesizing related compounds or derivatives for research applications. Furfural and its derivatives are highlighted as key platform chemicals in biorefining, potentially applicable to the synthesis or study of this compound related compounds (Galkin & Ananikov, 2021).

Conversion of Plant Biomass to Furan Derivatives : This review analyzes advances in synthesizing 5-Hydroxymethylfurfural (HMF) from plant feedstocks, considered a major alternative feedstock for the chemical industry. The production of monomers, polymers, and other chemicals from HMF and its derivatives might provide a template for the utilization of complex compounds like this compound in renewable resource-based research applications (Chernyshev, Kravchenko, & Ananikov, 2017).